Cas no 1807226-61-4 (Ethyl 6-bromo-2-hydroxynicotinate)

Ethyl 6-bromo-2-hydroxynicotinate is a brominated hydroxynicotinate ester with significant utility as a synthetic intermediate in pharmaceutical and agrochemical applications. Its key structural features—a bromo substituent at the 6-position and a hydroxyl group at the 2-position—facilitate selective functionalization, making it valuable for constructing complex heterocyclic frameworks. The ethyl ester moiety enhances solubility in organic solvents, simplifying purification and downstream reactions. This compound is particularly useful in palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, offering versatility in medicinal chemistry and material science. High purity grades ensure consistent performance in research and industrial synthesis.

Ethyl 6-bromo-2-hydroxynicotinate structure

1807226-61-4 structure

Product Name:Ethyl 6-bromo-2-hydroxynicotinate

CAS No:1807226-61-4

MF:C₈H₈BrNO₃

MW:246.05802154541

CID:4901005

Update Time:2025-10-31

Ethyl 6-bromo-2-hydroxynicotinate Chemical and Physical Properties

Names and Identifiers

- Ethyl 6-bromo-2-hydroxynicotinate
- Ethyl 6-bromo-2-oxo-1,2-dihydropyridine-3-carboxylate
- Inchi： 1S/C8H8BrNO3/c1-2-13-8(12)5-3-4-6(9)10-7(5)11/h3-4H,2H2,1H3,(H,10,11)
- InChI Key： FDWNEMZMCSKDJA-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=O)OCC)C(N1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 307
XLogP3: 1.5
Topological Polar Surface Area: 55.4

Ethyl 6-bromo-2-hydroxynicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029012782-250mg	Ethyl 6-bromo-2-hydroxynicotinate	1807226-61-4	95%	250mg	$960.40	2022-03-31
Alichem	A029012782-1g	Ethyl 6-bromo-2-hydroxynicotinate	1807226-61-4	95%	1g	$2,750.25	2022-03-31

Ethyl 6-bromo-2-hydroxynicotinate Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
3. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
4. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
5. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006

Related Categories

Additional information on Ethyl 6-bromo-2-hydroxynicotinate

Recent Advances in the Application of Ethyl 6-bromo-2-hydroxynicotinate (CAS: 1807226-61-4) in Chemical Biology and Pharmaceutical Research

Ethyl 6-bromo-2-hydroxynicotinate (CAS: 1807226-61-4) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have highlighted its versatility as a building block in medicinal chemistry, owing to its unique structural features that allow for diverse functionalization. This research brief synthesizes the latest findings on the applications, synthetic methodologies, and biological activities associated with this compound.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Ethyl 6-bromo-2-hydroxynicotinate in the efficient synthesis of pyridone-based EGFR inhibitors, showing promising antitumor activity in non-small cell lung cancer models. The researchers utilized palladium-catalyzed cross-coupling reactions to introduce various aryl groups at the 6-position, achieving nanomolar potency against resistant EGFR mutants while maintaining selectivity over wild-type EGFR.

In antimicrobial research, a team from the University of Manchester reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives synthesized from Ethyl 6-bromo-2-hydroxynicotinate exhibited potent activity against multidrug-resistant Staphylococcus aureus (MRSA) strains. The most active compound in this series showed a MIC value of 0.5 μg/mL, comparable to vancomycin, with the hydroxynicotinate moiety playing a critical role in bacterial membrane penetration.

Significant progress has also been made in synthetic methodology development. A recent Organic Letters publication (2024) described a novel visible-light-mediated decarboxylative coupling of Ethyl 6-bromo-2-hydroxynicotinate with α-amino acids, enabling efficient construction of valuable heterocyclic scaffolds under mild conditions. This photoredox approach achieved excellent yields (85-92%) and demonstrated broad functional group tolerance.

From a drug metabolism perspective, pharmacokinetic studies of Ethyl 6-bromo-2-hydroxynicotinate-derived compounds have revealed interesting structure-property relationships. The ester functionality appears to enhance oral bioavailability in preclinical models, while the bromo substituent facilitates further derivatization without significantly compromising metabolic stability, as evidenced by recent ADME studies in Drug Metabolism and Disposition (2023).

Looking forward, the unique chemical properties of Ethyl 6-bromo-2-hydroxynicotinate (CAS: 1807226-61-4) position it as a valuable scaffold for developing next-generation therapeutics. Current research directions include its application in PROTAC design, where its ability to form stable hydrogen bonds with target proteins is being exploited, and in radiopharmaceutical development, where the bromine atom offers convenient labeling opportunities for diagnostic imaging agents.